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Discovery and initial characterization of PETCM
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Compound of Interest

Alpha-(trichloromethyl)-4-
Compound Name: o
pyridineethanol

Cat. No.: B158143

Unable to Identify "PETCM"

A thorough search for "PETCM" in scientific and public databases has yielded no specific
molecule, protein, or signaling pathway with this designation. The search results primarily relate
to two broader areas:

o Positron Emission Tomography (PET): A non-invasive imaging technique used in drug
discovery and development to visualize and quantify molecular processes in the body.[1][2]
PET imaging helps in understanding drug-receptor engagement, pharmacokinetic profiles,
and pharmacodynamic effects of new drug candidates.[1]

o Protein Characterization: A wide range of analytical techniques used to determine the
structure, function, and properties of proteins. These methods are crucial in
biopharmaceutical development to ensure the safety and efficacy of protein-based drugs.[3]

[415]

The term "PETCM" does not appear to be a standard or publicly recognized acronym in the
fields of molecular biology, pharmacology, or drug development. It is possible that "PETCM" is:

o Anovel or recently discovered entity that has not yet been publicly disclosed or published.
e Aninternal codename or abbreviation used within a specific research institution or company.

o Atypographical error in the user's request.
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Without further clarification or a specific reference to a publication, patent, or other source
material describing PETCM, it is not possible to provide the requested in-depth technical guide.
To proceed, please provide additional context or verify the exact name of the molecule or
process of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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